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dimethylethyl)benzoate

Cat. No.: B158534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium 4-(1,1-dimethylethyl)benzoate, also known as Barium 4-tert-butylbenzoate, is an

organometallic compound classified as a metal carboxylate. While its direct application as a

reagent in intricate organic synthesis for the formation of complex molecules is not extensively

documented in scientific literature, its primary and significant role lies in industrial polymer

chemistry. Specifically, it functions as a highly effective heat stabilizer for polyvinyl chloride

(PVC).[1] Metal carboxylates, in general, are utilized in various industrial processes, including

catalysis and as corrosion inhibitors.[2] This document provides detailed application notes and

protocols for the use of Barium 4-(1,1-dimethylethyl)benzoate in its principal application.

Physicochemical Properties
A summary of the key physical and chemical properties of Barium 4-(1,1-
dimethylethyl)benzoate is presented in the table below.
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Property Value

CAS Number 10196-68-6

Molecular Formula C₂₂H₂₆BaO₄

Molecular Weight 491.77 g/mol

Appearance White powder

Barium Content 26 ± 1.5%

(Data sourced from publicly available chemical supplier information)

Application Notes: Heat Stabilization of Polyvinyl
Chloride (PVC)
Barium 4-(1,1-dimethylethyl)benzoate is a key component in mixed metal stabilizer systems,

often used in combination with other metal carboxylates like those of cadmium and zinc, for the

thermal stabilization of PVC.[3] PVC is inherently susceptible to thermal degradation at

processing temperatures, leading to dehydrochlorination, discoloration, and loss of mechanical

properties. Barium carboxylates act as secondary stabilizers that provide long-term heat

stability.

The primary mechanism of action involves the scavenging of hydrogen chloride (HCl), a

byproduct of PVC degradation. The accumulation of HCl is autocatalytic, meaning it

accelerates further degradation of the polymer. Barium 4-(1,1-dimethylethyl)benzoate
neutralizes HCl, thereby preventing this catastrophic breakdown.

The bulky tert-butyl group on the benzoate ligand enhances the compound's solubility and

compatibility with the non-polar PVC matrix, ensuring homogeneous distribution and effective

stabilization.

Logical Workflow for PVC Formulation
The following diagram illustrates the typical workflow for incorporating Barium 4-(1,1-
dimethylethyl)benzoate into a PVC formulation.
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PVC Formulation Workflow
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Caption: Workflow for PVC formulation incorporating Barium 4-(1,1-dimethylethyl)benzoate.

Proposed Mechanism of Action in PVC Stabilization
The diagram below outlines the proposed mechanism by which Barium 4-(1,1-
dimethylethyl)benzoate acts as a heat stabilizer in PVC.

PVC Heat Stabilization Cycle

PVC Polymer Chain
Degraded PVC + HCl

Heat
Autocatalytic Degradation Barium Chloride (BaCl₂)HCl

Barium 4-(1,1-dimethylethyl)benzoate Neutralization of HCl

4-(1,1-dimethylethyl)benzoic acid
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Caption: Proposed mechanism of HCl scavenging by Barium 4-(1,1-dimethylethyl)benzoate.

Experimental Protocol: Preparation of a Stabilized
PVC Formulation
This protocol describes the laboratory-scale preparation of a PVC formulation incorporating

Barium 4-(1,1-dimethylethyl)benzoate as a heat stabilizer.

Materials:

PVC resin (K-value 67)

Dioctyl phthalate (DOP) (plasticizer)

Zinc stearate (primary stabilizer)

Barium 4-(1,1-dimethylethyl)benzoate (secondary stabilizer)

Calcium carbonate (filler)

Stearic acid (lubricant)

Equipment:

High-speed mixer

Two-roll mill

Hydraulic press

Oven for thermal stability testing

Colorimeter

Procedure:
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Pre-mixing of Components:

In a high-speed mixer, combine the PVC resin, filler, and lubricants.

Separately, pre-dissolve the Barium 4-(1,1-dimethylethyl)benzoate and zinc stearate in

the dioctyl phthalate plasticizer with gentle heating and stirring until a homogeneous

solution is obtained.

Blending:

While the PVC resin mixture is under agitation in the high-speed mixer, slowly add the

plasticizer solution containing the stabilizers.

Continue mixing until a free-flowing dry blend is achieved. The temperature of the blend

should not exceed 100°C.

Milling and Compounding:

Set the temperature of the two-roll mill to 160-170°C.

Transfer the dry blend to the heated two-roll mill and process until a homogeneous molten

sheet is formed. This typically takes 5-10 minutes.

Sample Preparation:

Cut the milled sheet into appropriate sizes for testing.

Use a hydraulic press at 175°C to mold the sheets into uniform thickness (e.g., 1 mm) for

color and stability analysis.

Thermal Stability Testing:

Place the molded PVC samples in an oven at 180°C.

Remove samples at regular intervals (e.g., every 15 minutes).

Monitor the color change of the samples over time using a colorimeter or by visual

inspection against a standard. The time taken for the samples to show significant
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discoloration is an indicator of the thermal stability.

Quantitative Data: Typical Formulation
The following table provides a typical formulation for a semi-rigid PVC application. The exact

ratios may be adjusted based on the specific performance requirements of the final product.

Component Parts per Hundred Resin (PHR)

PVC Resin 100

Dioctyl Phthalate (DOP) 40

Zinc Stearate 0.2

Barium 4-(1,1-dimethylethyl)benzoate 0.8

Calcium Carbonate 20

Stearic Acid 0.5

Conclusion
While Barium 4-(1,1-dimethylethyl)benzoate may not be a conventional reagent in synthetic

organic chemistry labs, its role as a heat stabilizer in the polymer industry is critical. Its ability to

prevent the thermal degradation of PVC makes it an indispensable component in the

manufacturing of a wide array of durable plastic goods. The protocols and data presented

provide a foundational understanding for researchers and professionals working in materials

science and polymer chemistry. Further research could explore the synthesis of novel barium

carboxylates with enhanced stabilizing properties or their potential as catalysts in specialized

polymerization reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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